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Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of specialized chemical compounds is paramount. This document provides immediate,

essential safety and logistical information for 4-Methylcatechol-d3, including detailed

operational and disposal protocols to foster a secure laboratory environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Methylcatechol-d3 is presented

below.
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Property Value

Molecular Formula C₇H₅D₃O₂[1]

Molecular Weight 127.16 g/mol [1][2]

CAS Number 83719-41-9[1][3]

Appearance White or light brown solid[4]

Melting Point 62 - 69 °C (143.6 - 156.2 °F)[5]

Boiling Point 251 °C (483.8 °F)[5]

Flash Point 140 °C (284 °F)[5]

Solubility

Soluble in water.[5] Also soluble in organic

solvents like ethanol, DMSO, and

dimethylformamide.[6]

Hazard Identification and Personal Protective Equipment
(PPE)
4-Methylcatechol-d3 is considered a hazardous substance.[7] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[3][8] It is harmful if swallowed or in

contact with skin.[9]

Personal Protective Equipment (PPE) is mandatory when handling this compound.
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PPE Category Recommended Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile gloves provide good

short-term protection.[10]

Always inspect gloves before

use.[10]

Eye Protection Safety goggles or glasses

Must meet ANSI Z.87.1

standard.[10] Should have side

shields.[11]

Skin and Body Protection Laboratory coat

A Nomex® lab coat over cotton

clothing is recommended.[10]

Ensure it is buttoned and fits

properly.[10]

Respiratory Protection
NIOSH/MSHA or EN 149

approved respirator

Required if exposure limits are

exceeded or if irritation occurs.

[9] Use in a well-ventilated

area or fume hood is essential.

[12][13]

Operational Protocol for Safe Handling
This step-by-step guide outlines the procedural workflow for the safe handling of 4-
Methylcatechol-d3 in a laboratory setting.

Preparation and Engineering Controls
Ventilation: Always handle 4-Methylcatechol-d3 in a certified chemical fume hood to

minimize inhalation exposure.[14]

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and in close proximity to the workstation.[9]

Inert Atmosphere: For hygroscopic deuterated compounds, handling under an inert

atmosphere (e.g., nitrogen or argon) is crucial to prevent isotopic dilution from atmospheric

moisture.[14]
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Donning Personal Protective Equipment (PPE)
Before handling the compound, put on all required PPE as detailed in the table above.

Weighing and Solution Preparation
Weighing: If weighing the solid form, do so within the chemical fume hood. Use a dedicated

spatula and weighing paper.

Dissolving: To prepare a stock solution, dissolve the solid 4-Methylcatechol-d3 in an

appropriate solvent of choice, purged with an inert gas.[6]

Solvent Choice: 4-Methylcatechol is soluble in ethanol, DMSO, and dimethylformamide.[6]

For aqueous solutions, it is soluble in PBS (pH 7.2) at approximately 5 mg/ml, but these

solutions are not recommended for storage for more than one day.[6]

Experimental Use
Perform all experimental procedures involving 4-Methylcatechol-d3 within the chemical

fume hood.

Avoid all personal contact, including inhalation and contact with skin and eyes.[7][12]

Do not eat, drink, or smoke in the handling area.[12]

Post-Handling and Decontamination
Hand Washing: After handling, wash hands thoroughly with soap and water.[12]

Work Area Decontamination: Clean the work area and any contaminated equipment.

Clothing: Contaminated work clothes should be laundered separately before reuse.[12]

Disposal Plan
Proper disposal of 4-Methylcatechol-d3 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
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Hazardous Waste: Deuterated waste, including 4-Methylcatechol-d3, should be treated as

hazardous chemical waste.[14]

Separate Containers: Collect all waste containing 4-Methylcatechol-d3 in a dedicated,

clearly labeled, and sealed container.[15] Do not mix with other waste streams.[15] It is

important to segregate different types of deuterated waste (e.g., chlorinated vs. non-

chlorinated solvents) into separate, clearly labeled waste containers.[14]

Container Disposal
Empty Containers: Empty containers that held 4-Methylcatechol-d3 may retain residual

product.[7]

Triple Rinsing: Triple-rinse empty containers with an appropriate solvent.[14]

Rinsate Collection: The rinsate should be collected and disposed of as hazardous waste.[14]

Final Disposal: After triple-rinsing and defacing the original label, the container can be

disposed of as regular laboratory waste.[14]

Institutional Guidelines
All waste disposal must adhere to institutional, local, and national regulations.[14]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.[14]

Workflow and Logic Diagrams
To visually represent the handling and decision-making processes, the following diagrams have

been created using the DOT language.
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Caption: Workflow for handling 4-Methylcatechol-d3.
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Caption: Spill response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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